Cas no 122143-18-4 (1-(2-Chlorophenyl)cyclopropanecarbonitrile)

• Product Name: 1-(2-Chlorophenyl)cyclopropanecarbonitrile
• CAS No: 122143-18-4
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• MDL: MFCD07374409
• CID: 892813
• PubChem ID: 10313355
• Update Time: 2025-05-25

1-(2-Chlorophenyl)cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-PHENYL)-CYCLOPROPANECARBONITRILE
• 1-(2-chlorophenyl)cyclopropane-1-carbonitrile
• 1-(2-CHLOROPHENYL)CYCLOPROPANECARBONITRILE
• AB39389
• ACMC-1BXCR
• CTK0F8002
• Cyclopropanecarbonitrile, 1-(2-chlorophenyl)-
• MolPort-011-671-221
• SureCN4555845
• 122143-18-4
• CS-16099
• 1-(2-Chlorophenyl)-cyclopropane-carbonitrile
• DTXSID90437987
• CS-0088379
• DB-062014
• 1-(2-Chlorophenyl)-cyclopropane-carbon itrile
• MFCD07374409
• SCHEMBL4555845
• QZTBYZDCUXBPLS-UHFFFAOYSA-N
• EN300-1983890
• SY037190
• AKOS011055379
• 1-(2-Chlorophenyl)cyclopropanecarbonitrile

• MDL： MFCD07374409
• Inchi： 1S/C10H8ClN/c11-9-4-2-1-3-8(9)10(7-12)5-6-10/h1-4H,5-6H2
• InChI Key： QZTBYZDCUXBPLS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(C#N)CC1

Computed Properties

• Exact Mass: 177.03500
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Boiling Point: 312.2℃ at 760 mmHg
• PSA: 23.79000
• LogP: 2.89518

Additional information on 1-(2-Chlorophenyl)cyclopropanecarbonitrile

Introduction to 1-(2-Chlorophenyl)cyclopropanecarbonitrile (CAS No: 122143-18-4)

1-(2-Chlorophenyl)cyclopropanecarbonitrile, with the chemical formula C₉H₆ClN, is a significant compound in the field of pharmaceutical and chemical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a cyclopropane ring and a nitrile group makes it a versatile intermediate for synthesizing various biologically active molecules.

The chemical structure of 1-(2-Chlorophenyl)cyclopropanecarbonitrile consists of a benzene ring substituted with a chlorine atom at the 2-position, attached to a cyclopropane ring that is further functionalized with a nitrile group. This arrangement imparts specific electronic and steric properties, making it an attractive candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in unique ways. The cyclopropane moiety, known for its strain and rigidity, often leads to enhanced binding affinity when incorporated into drug molecules. Additionally, the nitrile group can serve as a versatile handle for further chemical modifications, allowing chemists to tailor the properties of the compound for specific applications.

One of the most compelling aspects of 1-(2-Chlorophenyl)cyclopropanecarbonitrile is its potential as a building block for the synthesis of pharmacologically active agents. Researchers have been exploring its utility in creating small-molecule inhibitors targeting various disease pathways. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against enzymes involved in cancer metabolism, making it a promising candidate for further investigation.

The synthesis of 1-(2-Chlorophenyl)cyclopropanecarbonitrile typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of 2-chlorobenzonitrile with cyclopropylmagnesium bromide followed by hydrolysis or alternative methods involving cyclopropanation reactions. The choice of synthetic pathway can significantly impact the overall efficiency and scalability of producing this compound.

The pharmacological profile of 1-(2-Chlorophenyl)cyclopropanecarbonitrile has been the subject of several preclinical studies. These studies have highlighted its potential as an anti-inflammatory agent, with preliminary data suggesting that it can modulate inflammatory pathways by interacting with specific receptors or enzymes. Furthermore, its ability to cross the blood-brain barrier has opened up possibilities for its use in treating neurological disorders.

In addition to its pharmaceutical applications, 1-(2-Chlorophenyl)cyclopropanecarbonitrile has shown promise in material science research. Its unique structural features make it suitable for developing novel polymers and coatings with enhanced mechanical and thermal properties. The incorporation of this compound into polymer matrices can lead to materials with improved durability and functionality, which could find applications in various industrial sectors.

The future prospects for 1-(2-Chlorophenyl)cyclopropanecarbonitrile are vast and multifaceted. Ongoing research is focused on expanding its chemical space through combinatorial chemistry approaches, allowing for the rapid discovery of new derivatives with tailored properties. Advances in computational chemistry are also playing a crucial role in predicting the biological activity of these compounds before they are synthesized, thereby accelerating the drug discovery process.

The regulatory landscape surrounding the use of 1-(2-Chlorophenyl)cyclopropanecarbonitrile is another important consideration. As with all research chemicals, compliance with safety guidelines and environmental regulations is essential to ensure responsible handling and disposal. Collaborative efforts between academia and industry are necessary to establish best practices that promote safe and sustainable use of this compound.

In conclusion, 1-(2-Chlorophenyl)cyclopropanecarbonitrile represents a fascinating compound with significant potential across multiple domains of science and technology. Its unique structural features, coupled with its versatility as a synthetic intermediate, make it a valuable asset in both pharmaceutical research and material science applications. As our understanding of its properties continues to grow, so too will its role in advancing scientific discovery and innovation.